2-[(6-Methoxy-2-pyridinyl)methylamino]ethanol

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-[(6-methoxypyridin-2-yl)methylamino]ethanol
• InChI: InChI=1S/C9H14N2O2/c1-13-9-4-2-3-8(11-9)7-10-5-6-12/h2-4,10,12H,5-7H2,1H3
• InChI Key: SOHZZPGQKYYNIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)CNCCO

Description

2-[(6-Methoxy-2-pyridinyl)methylamino]ethanol is a chemical compound with the molecular formula C9H14N2O2 and a molecular weight of 182.22 g/mol It is characterized by the presence of a pyridine ring substituted with a methoxy group and an ethanolamine moiety

Preparation Methods

The synthesis of 2-[(6-Methoxy-2-pyridinyl)methylamino]ethanol typically involves the reaction of 6-methoxy-2-pyridinecarboxaldehyde with ethanolamine under specific conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction parameters such as temperature, pressure, and reaction time to achieve higher yields and purity.

Chemical Reactions Analysis

2-[(6-Methoxy-2-pyridinyl)methylamino]ethanol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or carboxylic acids under appropriate conditions.

Reduction: Reduction reactions can convert it into amines or alcohols.

Substitution: It can participate in nucleophilic substitution reactions, where the amino group can be replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like halides.

Scientific Research Applications

2-[(6-Methoxy-2-pyridinyl)methylamino]ethanol has diverse applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It may be employed in the study of enzyme interactions and metabolic pathways.

Industry: It can be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(6-Methoxy-2-pyridinyl)methylamino]ethanol involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to 2-[(6-Methoxy-2-pyridinyl)methylamino]ethanol include:

2-(6-Methoxy-2-pyridinyl)ethanol: Differing by the absence of the amino group.

2-Methoxy-6-(methylamino)pyridine: Differing by the substitution pattern on the pyridine ring. These compounds share structural similarities but may exhibit different chemical properties and applications.